molecular formula C34H36F3N5O4 B2501684 (4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone CAS No. 351894-54-7

(4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone

Cat. No. B2501684
CAS RN: 351894-54-7
M. Wt: 635.688
InChI Key: LRTSRDOEXNJAEM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone is a useful research compound. Its molecular formula is C34H36F3N5O4 and its molecular weight is 635.688. The purity is usually 95%.
BenchChem offers high-quality (4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Novel Pyrazole Derivatives

Studies on pyrazole derivatives, including pyrazolo[4,3-d]-pyrimidine derivatives, have shown these compounds to possess significant antimicrobial and anticancer activities. For instance, some synthesized pyrazole compounds demonstrated higher anticancer activity than the reference drug doxorubicin and also displayed good to excellent antimicrobial activity against various strains (Hafez, El-Gazzar, & Al-Hussain, 2016). Similar research on pyridine derivatives revealed variable and modest antimicrobial activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

Synthesis and Biological Evaluation

Pyrazolo[1,5-a]pyrimidines Synthesis

Another study explored the synthesis of pyrazolo[1,5-a]pyrimidines and related compounds, highlighting their potential for further pharmacological investigations. Some derivatives exhibited analgesic activity comparable to reference drugs and low toxicity, suggesting their potential for developing new analgesics (Gein, Prudnikova, Kurbatova, & Rudakova, 2021).

Antiproliferative and Enzyme Inhibition

Cytotoxic Activities

Research on (3,5-dimethylpyrazol-1-yl)-[4-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)phenyl]methanone and related compounds showed antiproliferative activity against various cancer cell lines, including breast, colon, and liver cancers. These compounds also displayed inhibitory activity against key enzymes like EGFR and FGFR, suggesting their utility in targeted cancer therapies (Bakr & Mehany, 2016).

properties

IUPAC Name

(4-benzhydrylpiperazin-1-yl)-[7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C34H36F3N5O4/c1-44-27-18-24(19-28(45-2)31(27)46-3)26-20-29(34(35,36)37)42-32(39-26)25(21-38-42)33(43)41-16-14-40(15-17-41)30(22-10-6-4-7-11-22)23-12-8-5-9-13-23/h4-13,18-19,21,26,29-30,39H,14-17,20H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRTSRDOEXNJAEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C2CC(N3C(=C(C=N3)C(=O)N4CCN(CC4)C(C5=CC=CC=C5)C6=CC=CC=C6)N2)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C34H36F3N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

635.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Benzhydrylpiperazin-1-yl)(7-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidin-3-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.